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Compound of Interest

Compound Name: Nitidanin

Cat. No.: B12403416 Get Quote

Nitidanin: A Technical Overview for Research
Applications
For Researchers, Scientists, and Drug Development Professionals

Introduction
Nitidanin is a naturally occurring lignan, a class of polyphenolic compounds found in plants. It

is classified as a phenylpropanoid, possessing a characteristic chemical structure that has

drawn interest for its potential biological activities. This technical guide provides a summary of

the available physicochemical properties of Nitidanin to support its application in research and

development.

Physicochemical Properties
A comprehensive search of available scientific literature and chemical databases has yielded

the following physicochemical information for Nitidanin. It is important to note that detailed

experimental data for some properties, such as melting point, boiling point, and pKa, are not

readily available in the public domain.

Table 1: Physicochemical Properties of Nitidanin
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Property Value Source

Chemical Name

(2R,3R)-rel-2,3-Dihydro-3-(4-

hydroxy-3,5-

dimethoxyphenyl)-6-[(1E)-3-

hydroxy-1-propen-1-yl]-8-

methoxy-1,4-benzodioxin-2-

methanol

ECHEMI[1]

CAS Number 171674-89-8 ECHEMI[1], BioCrick[2]

Molecular Formula C₂₁H₂₄O₈ ECHEMI[1], BioCrick[2]

Molecular Weight 404.4 g/mol BioCrick[2]

Appearance Powder BioCrick[2]

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

BioCrick[2]

Storage Desiccate at -20°C BioCrick[2]

Biological Activity
Currently, there is limited specific information available in peer-reviewed literature regarding the

detailed biological activities, mechanisms of action, and quantitative efficacy (e.g., IC50 values)

of Nitidanin. While related lignans have been investigated for various properties, including anti-

inflammatory, antioxidant, and anticancer effects, dedicated studies on Nitidanin are scarce.

Experimental Protocols & Methodologies
Detailed experimental protocols for the synthesis, purification, or biological evaluation of

Nitidanin are not extensively documented in publicly accessible scientific literature.

Researchers interested in working with this compound may need to refer to general methods

for the isolation and analysis of lignans from plant sources or develop their own protocols

based on its chemical structure and solubility.

Signaling Pathways
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There is currently no specific information available in the scientific literature that delineates the

signaling pathways modulated by Nitidanin.

Conclusion
Nitidanin is a lignan with established basic chemical properties. However, a significant gap

exists in the publicly available scientific literature regarding its detailed physicochemical

characteristics, specific biological activities, mechanisms of action, and established

experimental protocols. Further research is required to fully elucidate the therapeutic potential

and biochemical profile of this compound. Researchers are encouraged to contribute to the

body of knowledge by investigating and publishing on the properties and activities of Nitidanin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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